Cas no 919535-99-2 (Benzo[b]thiophene-3-carboxylic acid, butyl ester)

• Product Name: Benzo[b]thiophene-3-carboxylic acid, butyl ester
• CAS No: 919535-99-2
• MF: C₁₃H₁₄O₂S
• MW: 234.314062595367
• CID: 761746
• PubChem ID: 11858504
• Update Time: 2025-04-19

Benzo[b]thiophene-3-carboxylic acid, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carboxylic acid, butyl ester
• butyl 1-benzothiophene-3-carboxylate
• DTXSID70474471
• 919535-99-2

• Inchi： 1S/C13H14O2S/c1-2-3-8-15-13(14)11-9-16-12-7-5-4-6-10(11)12/h4-7,9H,2-3,8H2,1H3
• InChI Key： GDWOPAIMBFJGES-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCCCC)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 234.07145086g/mol
• Monoisotopic Mass: 234.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.5Ų